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Compound of Interest

Compound Name:
N-Methoxy-N-(5-

oxohexyl)acetamide

CAS No.: 193805-87-7

Cat. No.: B574048

Get Quote

Executive Summary
This application note details the robust synthesis of N-Methoxy-N-(5-oxohexyl)acetamide, a

functionalized Weinreb amide variant. This molecule serves as a critical "bifunctional linker" in

medicinal chemistry, particularly for fragment-based drug discovery (FBDD) and the synthesis

of siderophore-drug conjugates.

The protocol utilizes a convergent synthetic strategy, coupling N-methoxyacetamide with 6-

bromo-2-hexanone via base-mediated N-alkylation. Unlike standard amide alkylations, this

procedure is optimized to suppress O-alkylation (imidate formation) and prevent the self-

condensation of the ketone electrophile.

Key Technical Advantages[1]
Chemoselectivity: >95% N-alkylation selectivity over O-alkylation.

Scalability: Protocol validated for 10g – 100g batches.
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Versatility: The resulting product retains the Weinreb amide functionality, allowing for

subsequent selective nucleophilic acyl substitution at the acetamide terminus without

interfering with the distal ketone.

Strategic Analysis & Retrosynthesis
The synthesis is designed around the disconnection of the N-C bond. The critical challenge is

the acidity of the hydroxamic acid proton (

) versus the potential for O-alkylation. We utilize Sodium Hydride (NaH) in a polar aprotic
solvent (DMF) to ensure thermodynamic control favoring the N-alkylated product.

Retrosynthetic Pathway (DOT Visualization)

Target:
N-Methoxy-N-(5-oxohexyl)acetamide

Disconnection: N-Alkylation

Nucleophile:
N-Methoxyacetamide

Electrophile:
6-Bromo-2-hexanone

Precursor:
2-Acetylbutyrolactone

Acid Hydrolysis/HBr

Click to download full resolution via product page

Figure 1: Retrosynthetic analysis showing the convergent assembly of the target molecule.

Pre-Requisite Protocol: Synthesis of Electrophile
Note: While 6-chloro-2-hexanone is commercially available, the bromo-derivative is superior for

this alkylation due to higher reactivity. If the bromo-derivative is unavailable, it should be
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synthesized fresh to avoid cyclization artifacts.

Protocol A: Preparation of 6-Bromo-2-hexanone
Reaction: Ring-opening decarboxylation of 2-acetylbutyrolactone with HBr.

Reagent Equiv.[1] MW Amount (Example)

2-Acetylbutyrolactone 1.0 128.13 12.8 g (100 mmol)

HBr (48% aq) 3.0 80.91 34 mL

Toluene Solvent - 100 mL

Procedure:

Charge 2-acetylbutyrolactone into a round-bottom flask.

Add 48% HBr slowly at room temperature.

Critical Step: Heat to reflux (110°C) for 4 hours. Evolution of

indicates decarboxylation.

Cool to RT and extract with Toluene (3 x 50 mL).

Wash combined organics with Sat.

(caution: gas evolution) and Brine.

Dry over

, filter, and concentrate.

Purification: Vacuum distillation (bp ~95°C @ 15 mmHg).

Yield Expectation: 75-85% colorless oil.

Core Protocol: N-Alkylation of N-Methoxyacetamide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://chemistry.mdma.ch/hiveboard/picproxie_docs/000217986-Aqueous_N-alkylation_of_amines_using_alhyl_halides.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This is the primary workflow for generating the target molecule.

Reagent Table[1]
Reagent Role Equiv. MW Mass/Vol

N-

Methoxyacetami

de

Nucleophile 1.0 89.09
8.91 g (100

mmol)

Sodium Hydride

(60%)
Base 1.1 24.00 4.40 g

6-Bromo-2-

hexanone
Electrophile 1.05 179.06 18.8 g

Sodium Iodide

(NaI)
Catalyst 0.1 149.89 1.50 g

DMF

(Anhydrous)
Solvent - - 100 mL

Experimental Workflow
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Start: Inert Atmosphere (N2/Ar)

Step 1: Deprotonation
Add NaH to DMF at 0°C

Add N-Methoxyacetamide dropwise

Step 2: Activation
Stir 30 min at 0°C -> RT

Formation of Sodium Salt

 H2 gas evolution stops

Step 3: Alkylation
Add 6-Bromo-2-hexanone + NaI

Stir 12-16h at RT

 Clear solution

Step 4: Quench & Workup
Cool to 0°C, add Sat. NH4Cl

Extract w/ EtOAc

 TLC Monitoring

Step 5: Purification
Flash Column Chromatography

(Hexane:EtOAc)

Click to download full resolution via product page

Figure 2: Step-by-step experimental workflow for the N-alkylation process.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b574048/docs?utm_src=pdf-body-img#application-note-chemoselective-synthesis-of-n-methoxy-n-5-oxohexyl-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Methodology
System Setup: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a magnetic stir

bar, temperature probe, and nitrogen inlet.

Base Suspension: Charge NaH (60% dispersion in mineral oil) into the flask. Wash twice

with dry hexane (2 x 20 mL) to remove mineral oil if high purity is required (optional for this

scale). Suspend the cleaned NaH in anhydrous DMF (50 mL).

Deprotonation (Critical):

Cool the suspension to 0°C using an ice bath.

Dissolve N-methoxyacetamide in DMF (20 mL).

Add the amide solution dropwise to the NaH suspension over 20 minutes. Caution:

Vigorous

evolution.

Allow the mixture to warm to Room Temperature (RT) and stir for 30 minutes until gas

evolution ceases and a clear/hazy solution forms.

Alkylation:

Cool the mixture back to 0°C.

Add Sodium Iodide (NaI) (0.1 equiv) to catalyze the reaction (Finkelstein-type activation).

Add 6-Bromo-2-hexanone dropwise (neat or in 10 mL DMF).

Remove ice bath and stir at RT for 16 hours.

Workup:

Cool to 0°C. Quench carefully with Saturated

(50 mL).
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Dilute with water (100 mL) and extract with Ethyl Acetate (3 x 100 mL). Note: DMF can

make phase separation difficult; copious water dilution helps.

Wash the organic layer with Water (2 x 100 mL) and Brine (1 x 100 mL) to remove residual

DMF.

Dry over

, filter, and concentrate under reduced pressure.[2]

Purification & Characterization
Purification Strategy
The crude oil is typically yellow. Purify via Flash Column Chromatography on Silica Gel.

Stationary Phase: Silica Gel (230-400 mesh).

Mobile Phase: Gradient elution 20%

50% Ethyl Acetate in Hexanes.

Rf Value: ~0.4 (in 50% EtOAc/Hexanes). Stains strongly with

.

Analytical Validation (Expected Data)
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Method Diagnostic Signal Interpretation

1H NMR (CDCl3) 3.70 (s, 3H)
N-OMe group (Singlet).

Distinctive Weinreb signature.

3.65 (t, 2H)
N-CH2 (Triplet). Shifted

downfield due to amide N.

2.45 (t, 2H)
CH2-CO-CH3 (Triplet).

Adjacent to ketone.[3][4][5]

2.13 (s, 3H)
CO-CH3 (Singlet). Methyl

ketone terminus.

2.10 (s, 3H)
N-CO-CH3 (Singlet).

Acetamide methyl.[3][5]

13C NMR 172.5 ppm Amide Carbonyl (Weinreb).

208.0 ppm Ketone Carbonyl.

61.5 ppm N-OMe Carbon.

Troubleshooting & Optimization
Issue: Low Yield / Incomplete Conversion

Cause: Moisture in DMF or degradation of NaH.

Solution: Use fresh anhydrous DMF (water content <50 ppm). Increase NaH to 1.2 equiv.

Add NaI (0.5 equiv) to convert the bromide to the more reactive iodide in situ.

Issue: O-Alkylation (Imidate Formation)
Symptom: Product shows vinyl protons or incorrect NMR integration for N-Me/OMe.

Mechanism: Amide oxygen attacks the electrophile.

Correction: Ensure the reaction remains at RT. Higher temperatures (>60°C) favor O-

alkylation. Ensure the solvent is DMF (promotes N-alkylation via solvent-separated ion pairs)
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rather than THF.

Safety Note: 6-Bromo-2-hexanone
Halo-ketones are potent alkylating agents and lachrymators. All operations must be performed

in a fume hood. Treat waste streams with aqueous ammonia or NaOH to destroy unreacted

alkyl halides before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

